Cas no 1361558-85-1 (3,5-Bis(2,3,4-trichlorophenyl)-2-hydroxy-6-methylpyridine)

• Product Name: 3,5-Bis(2,3,4-trichlorophenyl)-2-hydroxy-6-methylpyridine
• CAS No: 1361558-85-1
• MF: C₁₈H₉Cl₆NO
• MW: 467.988158941269
• CID: 4920142
• Update Time: 2025-08-03

3,5-Bis(2,3,4-trichlorophenyl)-2-hydroxy-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2,3,4-trichlorophenyl)-2-hydroxy-6-methylpyridine

• Inchi： 1S/C18H9Cl6NO/c1-7-10(8-2-4-12(19)16(23)14(8)21)6-11(18(26)25-7)9-3-5-13(20)17(24)15(9)22/h2-6H,1H3,(H,25,26)
• InChI Key： VEORGKAPDNAWPZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=C(C(NC=1C)=O)C1C=CC(=C(C=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 635
• XLogP3: 7.2
• Topological Polar Surface Area: 29.1

Additional information on 3,5-Bis(2,3,4-trichlorophenyl)-2-hydroxy-6-methylpyridine

3,5-Bis(2,3,4-trichlorophenyl)-2-hydroxy-6-methylpyridine (CAS No. 1361558-85-1): A Comprehensive Overview of Its Properties and Applications

The compound 3,5-Bis(2,3,4-trichlorophenyl)-2-hydroxy-6-methylpyridine (CAS No. 1361558-85-1) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications. This chlorinated pyridine derivative is characterized by its two 2,3,4-trichlorophenyl groups attached to a hydroxyl-substituted pyridine ring, making it a subject of interest in various scientific and industrial fields.

One of the most frequently searched questions about this compound revolves around its synthesis and stability. Researchers and chemists often inquire about the optimal conditions for synthesizing 3,5-Bis(2,3,4-trichlorophenyl)-2-hydroxy-6-methylpyridine, as well as its shelf life under different environmental conditions. Studies suggest that this compound exhibits remarkable stability under controlled storage, making it suitable for long-term research applications. Its resistance to degradation is attributed to the robust chlorinated aromatic rings and the hydroxy-methylpyridine core.

In the context of material science, this compound has been explored for its potential use in advanced polymer formulations. The presence of multiple chlorine atoms and the hydroxyl group allows for unique interactions with other monomers, enabling the development of polymers with enhanced thermal and chemical resistance. This aligns with the growing demand for high-performance materials in industries such as aerospace, automotive, and electronics.

Another area of interest is the compound's role in pharmaceutical research. While not a drug itself, 3,5-Bis(2,3,4-trichlorophenyl)-2-hydroxy-6-methylpyridine serves as a valuable intermediate or scaffold in the synthesis of bioactive molecules. Its structural complexity and electron-rich regions make it a candidate for further derivatization, particularly in the design of antimicrobial or antifungal agents. This ties into the broader trend of drug discovery and the search for novel chemical entities with therapeutic potential.

Environmental considerations are also a hot topic among users researching this compound. Questions often arise about its biodegradability and ecological impact. While 3,5-Bis(2,3,4-trichlorophenyl)-2-hydroxy-6-methylpyridine is not classified as a hazardous substance, its chlorinated nature warrants careful handling and disposal to minimize environmental release. Researchers are actively investigating green chemistry approaches to mitigate any potential risks associated with its use.

From an analytical chemistry perspective, this compound presents challenges and opportunities. Its unique spectral signatures (e.g., in NMR and mass spectrometry) make it a useful reference standard for method development. Laboratories specializing in high-resolution analytical techniques often seek information about its chromatographic behavior and detection limits, which are critical for quality control and research reproducibility.

The patent landscape surrounding 3,5-Bis(2,3,4-trichlorophenyl)-2-hydroxy-6-methylpyridine is another area of frequent inquiry. Innovators and IP professionals search for details about its proprietary applications and synthetic routes. Several patents highlight its utility in specialty coatings and electronic materials, reflecting the compound's versatility in cutting-edge technologies.

In summary, 3,5-Bis(2,3,4-trichlorophenyl)-2-hydroxy-6-methylpyridine (CAS No. 1361558-85-1) is a multifaceted compound with applications spanning material science, pharmaceutical research, and analytical chemistry. Its structural uniqueness and functional groups make it a valuable tool for scientists and engineers. As research continues, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in modern science and industry.